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Compound of Interest

Compound Name: 1,5-Cyclooctadiene

Cat. No.: B075094 Get Quote

Essential Safety and Handling Guide for 1,5-
Cyclooctadiene
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,5-Cyclooctadiene, tailored for researchers, scientists, and drug

development professionals. Following these procedural steps is critical for ensuring laboratory

safety.

Chemical Safety and Hazard Information
1,5-Cyclooctadiene is a flammable liquid and vapor that can be harmful if swallowed or

inhaled.[1][2] It is known to cause skin and eye irritation and may lead to an allergic skin

reaction.[1][3]

Physicochemical Properties and Hazard Ratings:
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Property Value Citation(s)

CAS Number 111-78-4 [1][2]

UN Number 2520 [1][4]

NFPA Flammability 3 (Serious) [4]

NFPA Reactivity 0 (Minimal) [4]

Flash Point 38 °C (100.4 °F) [2]

Boiling Point 151 °C (303.8 °F) [2]

Ignition Temperature 270 °C (518 °F) [2]

Density 0.882 g/cm³ at 20 °C (68 °F) [2]

Occupational Exposure Limits

No specific OSHA PEL or

ACGIH TLV established.[4]

Safe work practices are

essential.

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling 1,5-Cyclooctadiene.

Recommended Personal Protective Equipment:
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Body Part Equipment Citation(s)

Eyes/Face

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield is

also recommended.

[1][5]

Skin/Hands

Fire/flame resistant and

impervious clothing. For direct

contact, use gloves with a

rating of "Excellent," such as

Barrier® (PE/PA/PE) laminate,

which has shown a

breakthrough time of over 480

minutes. For incidental contact,

nitrile gloves may be used, but

must be changed immediately

upon contamination.[1][5][6]

[1][5][6]

Respiratory

Work should be conducted in a

well-ventilated area or a

chemical fume hood. If

ventilation is inadequate or

exposure limits may be

exceeded, a full-face respirator

with an appropriate organic

vapor cartridge is required.

[1][5]

Footwear Safety shoes. [1]

Operational and Disposal Plans
Safe Handling and Storage Protocol

Ventilation: Always handle 1,5-Cyclooctadiene in a well-ventilated area, preferably inside a

chemical fume hood.[1][7]
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Ignition Sources: This chemical is flammable. Keep it away from heat, sparks, open flames,

and any other potential ignition sources.[5][7] Smoking is strictly prohibited in handling areas.

[4]

Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[1][7] All

containers and receiving equipment must be grounded and bonded to prevent static

discharge.[5][7]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[7] Wash hands and

any exposed skin thoroughly after handling.[1] Contaminated work clothing should be

removed promptly and laundered separately before reuse.[4][7]

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials like

strong oxidizing agents.[1] The recommended storage temperature is between 2-8 °C in an

explosion-proof refrigerator.[1] Keep containers tightly closed and store under an inert

atmosphere, such as nitrogen.[1][4]

Waste Disposal Plan
Classification: 1,5-Cyclooctadiene and any materials used for spill cleanup (e.g.,

vermiculite, sand) must be treated as hazardous waste.[4]

Collection: Collect waste in a properly labeled, sealed container.

Disposal: Dispose of the waste through a licensed collector or an authorized incinerator

equipped with an afterburner and scrubber, in strict accordance with all local, state, and

federal regulations.[1] Do not dispose of it in the sewer system.[4]

Emergency Procedures
Immediate and correct response during an emergency is critical to minimizing harm.

Spill Response Workflow
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Workflow for 1,5-Cyclooctadiene Spill

Spill Occurs

Evacuate Area
(Non-essential personnel)

Don Appropriate PPE
(Full-face respirator, chemical gloves, protective suit)

Remove All Ignition Sources
(Heat, sparks, flames)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material like vermiculite, sand, or earth)

Collect Waste
(Use non-sparking tools to place material in a sealed container)

Decontaminate Area
(Follow lab-specific procedures)

Dispose of Waste
(Label as hazardous and follow disposal plan)

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1,5-Cyclooctadiene spill.
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First-Aid Measures
Exposure Route Action Citation(s)

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[1][2]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with large

amounts of soap and water. If

irritation or a rash develops,

seek medical attention.[4][7]

[4][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][8]

[1][8]

Ingestion

Do NOT induce vomiting.[5]

Rinse the mouth with water.

Seek immediate medical

attention and show them the

Safety Data Sheet.[5][7]

[5][7]

Firefighting Protocol
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[2]

[4] Water spray can be used to cool fire-exposed containers, but a direct water jet may be

ineffective on the fire itself.[2][4]

Hazards: Vapors are heavier than air and may travel to an ignition source and flash back.[4]

Containers may explode when heated, producing poisonous gases.[4]
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Firefighter PPE: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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